Cas no 663624-46-2 (3-Piperidinecarboxylic acid, 2-[(1-oxo-2-propylpentyl)oxy]ethyl ester)

• Product Name: 3-Piperidinecarboxylic acid, 2-[(1-oxo-2-propylpentyl)oxy]ethyl ester
• CAS No: 663624-46-2
• MF: C₁₆H₂₉NO₄
• MW: 299.405765295029
• CID: 1709328
• Update Time: 2024-08-31

3-Piperidinecarboxylic acid, 2-[(1-oxo-2-propylpentyl)oxy]ethyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Piperidinecarboxylic acid, 2-[(1-oxo-2-propylpentyl)oxy]ethyl ester

• Inchi： 1S/C16H29NO4/c1-3-6-13(7-4-2)15(18)20-10-11-21-16(19)14-8-5-9-17-12-14/h13-14,17H,3-12H2,1-2H3
• InChI Key： NCHQIMWCGBBMDY-UHFFFAOYSA-N
• SMILES： N1CCCC(C(OCCOC(=O)C(CCC)CCC)=O)C1

Computed Properties

• Exact Mass: 299.20977

Experimental Properties

• Density: 1.023±0.06 g/cm3(Predicted)
• Boiling Point: 390.3±32.0 °C(Predicted)
• PSA: 64.63
• pka: 9.20±0.10(Predicted)